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NPE-caged-HPTS NPE-caged-HPTS NPE-caged-HPTS is a caged fluorescent pH indicator, rapidly releasing the fluorophore HPTS (pKa 7.25) upon two-photon excitation (>3000 s-1).
Brand Name: Vulcanchem
CAS No.: 223759-19-1
VCID:
InChI: InChI=1S/C24H17NO12S3.3Na/c1-12(13-4-2-3-5-18(13)25(26)27)37-19-10-20(38(28,29)30)15-8-9-17-22(40(34,35)36)11-21(39(31,32)33)16-7-6-14(19)23(15)24(16)17;;;/h2-12H,1H3,(H,28,29,30)(H,31,32,33)(H,34,35,36);;;/q;3*+1/p-3
SMILES: CC(C1=CC=CC=C1[N+](=O)[O-])OC2=CC(=C3C=CC4=C(C=C(C5=C4C3=C2C=C5)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula: C24H14NNa3O12S3
Molecular Weight: 673.5203

NPE-caged-HPTS

CAS No.: 223759-19-1

Inhibitors

VCID:

Molecular Formula: C24H14NNa3O12S3

Molecular Weight: 673.5203

Purity: >98% (or refer to the Certificate of Analysis)

NPE-caged-HPTS - 223759-19-1

CAS No. 223759-19-1
Product Name NPE-caged-HPTS
Molecular Formula C24H14NNa3O12S3
Molecular Weight 673.5203
IUPAC Name trisodium;8-[1-(2-nitrophenyl)ethoxy]pyrene-1,3,6-trisulfonate
Standard InChI InChI=1S/C24H17NO12S3.3Na/c1-12(13-4-2-3-5-18(13)25(26)27)37-19-10-20(38(28,29)30)15-8-9-17-22(40(34,35)36)11-21(39(31,32)33)16-7-6-14(19)23(15)24(16)17;;;/h2-12H,1H3,(H,28,29,30)(H,31,32,33)(H,34,35,36);;;/q;3*+1/p-3
Standard InChIKey CRGABPHUJQWBOR-UHFFFAOYSA-K
SMILES CC(C1=CC=CC=C1[N+](=O)[O-])OC2=CC(=C3C=CC4=C(C=C(C5=C4C3=C2C=C5)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Appearance Solid powder
Description NPE-caged-HPTS is a caged fluorescent pH indicator, rapidly releasing the fluorophore HPTS (pKa 7.25) upon two-photon excitation (>3000 s-1).
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms NPE-caged-HPTS
PubChem Compound 56972217
Last Modified Nov 11 2021
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